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Compound of Interest

Compound Name: 1,1-Bis(methylthio)-2-nitroethylene

Cat. No.: B140038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1-Bis(methylthio)-2-nitroethylene is a key organic synthetic intermediate, widely utilized in

the construction of various heterocyclic compounds. Its polarized carbon-carbon double bond,

influenced by the electron-withdrawing nitro group and the electron-donating methylthio groups,

makes it a versatile building block in organic synthesis. This technical guide provides

comprehensive information on its chemical identity, properties, synthesis, and reactivity for

professionals in research and drug development.

Chemical Identity and Properties
IUPAC Name: 1,1-bis(methylsulfanyl)-2-nitroethene[1]

CAS Number: 13623-94-4[1]

Synonyms: Nitroketene dimethyl mercaptal, 1-Nitro-2,2-bis(methylthio)ethylene[1]
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Property Value Source

Molecular Formula C4H7NO2S2 [1]

Molecular Weight 165.23 g/mol [1]

Appearance
Light yellow to brown

crystalline powder
TCI America

Melting Point 124-128 °C TCI America

Boiling Point 248.6 ± 35.0 °C (Predicted) PubChem

Density 1.331 g/cm³ (Predicted) PubChem

Solubility
Slightly soluble in chloroform

and ethyl acetate.
ChemicalBook

Spectroscopic Data
Technique Data Source

¹H NMR (CDCl₃)
δ (ppm): 2.54 (s, 6H, 2 x

SCH₃), 7.08 (s, 1H, =CH)
SpectraBase

IR (KBr Pellet)

ν (cm⁻¹): ~3000 (=C-H

stretch), ~1600 (C=C stretch),

~1500 & ~1320 (NO₂

asymmetric and symmetric

stretch)

SpectraBase

Mass Spec. (EI) m/z: 165 (M+), 118, 86, 72, 45 PubChem

Synthesis of 1,1-Bis(methylthio)-2-nitroethylene
The most common synthetic route to 1,1-bis(methylthio)-2-nitroethylene involves the

reaction of nitromethane with carbon disulfide in the presence of a base, followed by

methylation.[2]

Experimental Protocol: Synthesis
Materials:
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Nitromethane

Carbon disulfide

Potassium hydroxide

Dimethyl sulfate

Ethanol

Water

Procedure:

In a reaction vessel, nitromethane and carbon disulfide are reacted with potassium hydroxide

in a solvent such as ethanol. This condensation reaction forms the dipotassium salt of 1,1-

dithio-2-nitroethylene.[3]

The resulting salt is then treated with a methylating agent, such as dimethyl sulfate, to yield

the crude 1,1-bis(methylthio)-2-nitroethylene.[2]

The crude product is typically purified by recrystallization from a suitable solvent like ethanol

to afford the final product as a yellow crystalline solid.

Synthesis Workflow Diagram
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Base

1,1-Bis(methylthio)-2-nitroethylene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,1-Bis(methylthio)-2-nitroethylene | C4H7NO2S2 | CID 83623 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Nitroenediamines (EDAMs), and N -methyl-1-(methylthio)-2-nitroethenamine (NMSM)
derivatives: scaffolds for heterocycle molecular diversity (update fro ... - RSC Advances
(RSC Publishing) DOI:10.1039/D2RA05547C [pubs.rsc.org]

3. CN104119257A - Preparation method for 1-methylamino-1-methylthio-2-nitroethylene -
Google Patents [patents.google.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 1,1-Bis(methylthio)-2-
nitroethylene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140038#1-1-bis-methylthio-2-nitroethylene-iupac-
name-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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